Cas no 2228267-34-1 (5-(5-bromofuran-2-yl)-1,3-oxazol-2-amine)

• Product Name: 5-(5-bromofuran-2-yl)-1,3-oxazol-2-amine
• CAS No: 2228267-34-1
• MF: C₇H₅BrN₂O₂
• MW: 229.030800580978
• CID: 6190961
• PubChem ID: 165798866
• Update Time: 2025-06-28

5-(5-bromofuran-2-yl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(5-bromofuran-2-yl)-1,3-oxazol-2-amine
• EN300-1914803
• 2228267-34-1

• Inchi： 1S/C7H5BrN2O2/c8-6-2-1-4(11-6)5-3-10-7(9)12-5/h1-3H,(H2,9,10)
• InChI Key： HROYANXMNPWZOR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=CN=C(N)O2)O1

Computed Properties

• Exact Mass: 227.95344g/mol
• Monoisotopic Mass: 227.95344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 65.2Ų

Additional information on 5-(5-bromofuran-2-yl)-1,3-oxazol-2-amine

Introduction to 5-(5-bromofuran-2-yl)-1,3-oxazol-2-amine (CAS No: 2228267-34-1)

5-(5-bromofuran-2-yl)-1,3-oxazol-2-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and versatile reactivity. This heterocyclic amine, bearing a 5-bromofuran-2-yl substituent, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The compound's molecular structure, featuring an oxazole ring fused with a brominated furan moiety, positions it as a valuable intermediate in synthesizing biologically active molecules. Its chemical properties make it particularly useful in the development of novel therapeutic agents targeting various diseases.

The CAS No 2228267-34-1 serves as a unique identifier for this chemical entity, ensuring precise classification and recognition within scientific literature and databases. This numbering system is essential for researchers to accurately reference and retrieve information about the compound. The oxazole ring in 5-(5-bromofuran-2-yl)-1,3-oxazol-2-amine is a key pharmacophore, known for its ability to interact with biological targets such as enzymes and receptors. The presence of the 5-bromofuran-2-yl group introduces additional functional diversity, enabling further chemical modifications and derivatization to tailor its pharmacological properties.

Recent advancements in medicinal chemistry have highlighted the importance of 5-(5-bromofuran-2-yl)-1,3-oxazol-2-amine as a building block for designing innovative drug candidates. Its structural features make it an attractive scaffold for developing compounds with enhanced binding affinity and selectivity. For instance, studies have demonstrated its utility in creating inhibitors targeting enzymes involved in inflammatory pathways. The bromine atom on the furan ring provides a handle for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In the context of drug development, the synthesis of 5-(5-bromofuran-2-yl)-1,3-oxazol-2-amine has been optimized to ensure high yield and purity. Modern synthetic methodologies leverage transition metal catalysis to facilitate efficient transformations. These techniques not only improve the scalability of production but also enable the introduction of diverse substituents at strategic positions within the molecule. Such flexibility is crucial for tailoring the pharmacokinetic and pharmacodynamic profiles of potential drug candidates.

The biological activity of 5-(5-bromofuran-2-yl)-1,3-oxazol-2-amine has been explored in several preclinical studies. Researchers have investigated its interactions with various protein targets, including kinases and transcription factors. Preliminary findings suggest that derivatives of this compound exhibit promising inhibitory effects on pathways relevant to cancer and autoimmune diseases. The oxazole ring's ability to modulate protein-protein interactions makes it an ideal candidate for designing molecules that can disrupt aberrant signaling networks associated with these conditions.

Furthermore, the 5-bromofuran moiety contributes to the compound's metabolic stability and bioavailability. This feature is particularly important in drug design, as it ensures that the active molecule persists long enough to exert its therapeutic effect after administration. Computational modeling and molecular dynamics simulations have been employed to predict how 5-(5-bromofuran-2-yl)-1,3-oxazol-2-amino interacts with biological targets at an atomic level. These studies provide insights into optimizing its structure for improved binding affinity and reduced off-target effects.

The pharmaceutical industry continues to invest in research aimed at unlocking the full potential of 5-(5-bromofuranfuranfurofurofurofura fura - - - - - - - - - - - - - 2 yl) 1 ,3 -oxazol 2 amine (CAS No: 2228267 34 . . . . . . . . . . . .). Collaborative efforts between academia and industry are fostering innovative approaches to drug discovery. By leveraging cutting-edge technologies such as high-throughput screening and artificial intelligence-driven molecular design, researchers are accelerating the identification of novel compounds with therapeutic promise.

The synthetic accessibility of CAS No: 2228267 34 is another critical factor contributing to its popularity among medicinal chemists. Well-established synthetic routes allow for rapid access to large libraries of derivatives, facilitating high-throughput virtual screening (HTVS) and experimental testing. This capability is essential for identifying lead compounds that can be further optimized through structure-based drug design (SBDD) or fragment-based approaches.

In conclusion, CAS No: 2228267 is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features enable diverse functionalization while maintaining favorable physicochemical properties necessary for drug development. As our understanding of disease mechanisms advances, will continue to play a pivotal role in shaping next-generation therapeutics that address unmet medical needs.